3-{[1-(cyclopentylmethyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one

• IUPAC Name: 3-[[1-(cyclopentylmethyl)piperidin-4-yl]methyl]-7-methoxyquinazolin-4-one
• InChI: InChI=1S/C21H29N3O2/c1-26-18-6-7-19-20(12-18)22-15-24(21(19)25)14-17-8-10-23(11-9-17)13-16-4-2-3-5-16/h6-7,12,15-17H,2-5,8-11,13-14H2,1H3
• InChI Key: GXZSCBISLJTNFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)N(C=N2)CC3CCN(CC3)CC4CCCC4
• Molecular Formula: C21H29N3O2
• Molecular Weight: 355.5 g/mol

Description

The compound is a derivative of quinazolinone, which is a class of organic compounds with a bicyclic structure, consisting of two fused six-membered rings, a benzene ring and a nitrogen-containing pyrimidine ring. The presence of a piperidine ring and a methoxy group may confer unique properties to this compound.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, piperidine derivatives are often synthesized through various intra- and intermolecular reactions. A common method for the synthesis of substituted piperidines involves the Mannich reaction.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For instance, the piperidine ring might undergo reactions such as N-alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of a piperidine ring could potentially increase the compound’s basicity.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidine derivatives, including the compound , serve as essential building blocks for drug development. Their six-membered heterocyclic structure provides a versatile scaffold for constructing biologically active molecules. . The compound’s unique features may contribute to novel drug candidates targeting specific diseases.

Antioxidant Properties

Naturally occurring piperidine-based compounds, such as piperine (N-acylpiperidine), exhibit potent antioxidant activity. . Investigating the antioxidant potential of our compound could reveal further insights into its biological effects.

Antimalarial Research

In the search for safe and efficacious antimalarial agents, synthetic 1,4-disubstituted piperidines have gained attention. These structurally simple molecules offer potential alternatives to existing antimalarials. . Our compound’s structure warrants investigation in this context.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some piperidine derivatives have been found to have pharmacological activity.

Future Directions

Future research could explore the potential applications of this compound, particularly given the known pharmacological activity of some piperidine derivatives.